BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Phenol-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenol-d6

Cat. No.: B082959

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of Phenol-d6 (CeDeO), a deuterated analogue of phenol. This document is intended
to be a valuable resource for researchers, scientists, and professionals in drug development
who utilize Phenol-d6 in their work, such as in nuclear magnetic resonance (NMR)
spectroscopy, as an internal standard, or in studies of drug metabolism.

Core Physical Properties of Phenol-d6

The following table summarizes the key physical and chemical properties of Phenol-d6,
providing a quick reference for laboratory use.
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Property Value Units
Molecular Formula CeDsO

Molecular Weight 100.15 g/mol

CAS Number 13127-88-3

Appearance White crystalline solid

Melting Point 40-42 °C

Boiling Point 182 °C

Density 1.140 g/mL at 25 °C
Solubility in Water 84 g/L

Vapor Pressure 0.36 mmHg at 20 °C
Isotopic Purity >98 atom % D

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below.

These protocols are based on established analytical techniques for phenols and can be

adapted for Phenol-d6.

Determination of Melting Point

The melting point of Phenol-d6 can be determined using the capillary tube method.

Apparatus:

Thermometer

Melting point apparatus

Mortar and pestle

Capillary tubes (sealed at one end)
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Procedure:

o A small amount of solid Phenol-d6 is finely ground using a mortar and pestle.
e The powdered sample is packed into a capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady rate, and the temperature at which the solid begins to melt
and the temperature at which it becomes completely liquid are recorded. This range
represents the melting point.

Determination of Boiling Point

The boiling point of Phenol-d6 can be determined using a distillation apparatus or a Thiele
tube.

Apparatus:

« Distillation flask

» Condenser

¢ Receiving flask

e Thermometer

e Heating mantle or oil bath

» Boiling chips

Procedure (Distillation Method):

o A sample of Phenol-d6 is placed in the distillation flask along with a few boiling chips.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask.

o The flask is heated gently.
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e The temperature at which a steady stream of distillate is collected in the receiving flask is
recorded as the boiling point.

Determination of Density

The density of Phenol-d6 can be determined using a pycnometer.
Apparatus:

e Pycnometer (a specific volume flask)

e Analytical balance

» Water bath

Procedure:

The empty pycnometer is weighed.
e The pycnometer is filled with Phenol-d6 and weighed again.

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
water) and weighed.

o The density of Phenol-d6 is calculated using the weights and the known density of the
reference liquid.

Determination of Solubility

The solubility of Phenol-d6 in a given solvent (e.g., water) can be determined by creating a
saturated solution.

Apparatus:
o Beaker or flask
e Magnetic stirrer and stir bar

¢ Analytical balance
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« Filtration apparatus

Procedure:

An excess amount of Phenol-d6 is added to a known volume of the solvent at a specific
temperature.

o The mixture is stirred until equilibrium is reached (i.e., no more solid dissolves).
e The saturated solution is filtered to remove any undissolved solid.

o A known volume of the filtrate is carefully evaporated to dryness, and the mass of the
dissolved Phenol-d6 is measured.

e The solubility is then calculated as the mass of solute per volume of solvent.

Applications in Research and Drug Development

Phenol-d6 is a crucial tool in various scientific applications, primarily due to the unique
properties of its deuterium atoms.

Use as an Internal Standard in Mass Spectrometry

One of the primary applications of Phenol-d6 is as an internal standard for the quantification of
phenol in biological and environmental samples using techniques like Gas Chromatography-
Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The
workflow for this application can be visualized as follows:

Sample Preparation Instrumental Analysis Data Processing

Add Internal Standard Spike with known
amount of Phenol-d6 Extraction of Analytes Quantification of Phenol

Compare Peak Areas of
I-d6

GC-MS or LC-MS Analysis Phenol and Pheno

Biological or
Environmental Sample

Click to download full resolution via product page

Caption: Workflow for the use of Phenol-d6 as an internal standard.
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Role in NMR Spectroscopy

Phenol-d6 is also utilized as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.[2]
Its deuterated nature means it does not produce a significant signal in *H NMR spectra, thus
preventing interference with the signals from the analyte of interest.

Spectroscopic Data

The identity and purity of Phenol-d6 are confirmed using various spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the absence
of protons, indicating high isotopic purity. 23C NMR provides information about the carbon
skeleton.

« Infrared (IR) Spectroscopy: The IR spectrum of Phenol-d6 shows characteristic absorptions
for the C-D bonds and the aromatic ring, which differ from those of non-deuterated phenol.[3]

[4]

o Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of Phenol-d6,
which is higher than that of phenol due to the presence of deuterium atoms.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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